BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Solvent Red 19:
Applications and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan Red 7B

Cat. No.: B045811

Introduction

Solvent Red 19, also known by its Colour Index name C.l. 26050 and common synonyms such
as Sudan Red 7B and Fat Red 7B, is a synthetic diazo dye with the chemical formula
C24H21Ns.[1][2] This lipophilic dye is characterized by its brilliant red color and solubility in a
wide range of organic solvents, while being insoluble in water.[1][2] These properties make it a
versatile colorant in various industrial and scientific applications. This technical guide provides
a comprehensive review of the core applications of Solvent Red 19, detailing its

physicochemical properties, experimental protocols for its use and analysis, and a summary of
its performance characteristics.

Physicochemical Properties

Solvent Red 19 is a dark red powder with a molecular weight of 379.46 g/mol .[1] Its key
properties are summarized in the table below.
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Property Value Reference
CAS Number 6368-72-5 [1]
C.l. Name C.l. 26050 [2]
Molecular Formula C24H21Ns [1]
Molecular Weight 379.46 g/mol [1]
Appearance Red powder [3]
Melting Point 130°C (decomposes) [3]
Amax 527 £ 2 nm [4]

Insoluble in water. Soluble in
acetone, butyl acetate,

Solubility chloroform, DMSO, and [1][3]
methanol. Slightly soluble in

ethanol.
Specific Gravity @ 20°C 0.98-1.02 g/ml [4]
Flash Point >62°C [4]

Core Applications

The primary applications of Solvent Red 19 stem from its ability to impart a stable and vibrant
red color to non-polar materials. Its uses can be broadly categorized into industrial coloring and
scientific applications.

Industrial Coloring

Solvent Red 19 is extensively used as a colorant in the plastics and coatings industries. It is
suitable for coloring a variety of polymers, including polystyrene (PS), acrylonitrile butadiene
styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and rigid polyvinyl
chloride (RPVC).[5] It is also utilized in the formulation of printing inks, paints, waxes, candles,
and for coloring lubricants and fuels.[1]

Performance in Plastics:
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The performance of Solvent Red 19 in plastics is characterized by its heat stability,
lightfastness, and migration resistance.

Property Rating/Value Test Standard (Example)
Heat Stability Up to 300°C in some plastics
Lightfastness (Blue Wool
5-7 ISO 105-B02
Scale)
Migration Resistance Good

Note: Specific performance can vary depending on the polymer matrix and processing
conditions.

Scientific Applications

In scientific research, Solvent Red 19 is primarily used as a biological stain for the visualization
of lipids and as a component in analytical methods.

Biological Staining:

As a lysochrome, Solvent Red 19 is effective in staining neutral lipids, triglycerides, and suberin
lamellae in plant and animal tissues.[6] Its strong affinity for fats makes it a valuable tool in
histology and cytology for identifying lipid-rich structures.

Analytical Chemistry:

Solvent Red 19 is employed as a fiscal marker in fuels, such as diesel, to indicate tax status
and prevent adulteration.[7] Its distinct color and spectroscopic properties allow for its detection
and quantification using analytical techniques like High-Performance Liquid Chromatography
(HPLC).[7]

Experimental Protocols
Synthesis of Solvent Red 19

The synthesis of Solvent Red 19 is a classic example of a diazo coupling reaction. The process
involves two main stages: diazotization of an aromatic amine followed by coupling with an
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activated aromatic compound.
Manufacturing Process Overview:

The general manufacturing process involves the diazotization of 4-
(phenyldiazenyl)benzenamine and subsequent coupling with N-ethylnaphthalen-2-amine.[2] A
simplified laboratory-scale protocol is as follows:

o Diazotization: 4-(phenyldiazenyl)benzenamine is dissolved in an acidic medium (e.g.,
hydrochloric acid and water) and cooled to 0-5°C. A solution of sodium nitrite is then added
slowly to form the diazonium salt.

e Coupling: A solution of N-ethylnaphthalen-2-amine is prepared and cooled. The freshly
prepared diazonium salt solution is then added slowly to the N-ethylnaphthalen-2-amine
solution while maintaining a low temperature and alkaline pH to facilitate the coupling
reaction.

« |solation and Purification: The resulting precipitate of Solvent Red 19 is collected by filtration,
washed with water to remove salts and impurities, and then dried. Further purification can be
achieved by recrystallization from a suitable solvent like ethanol.
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Caption: Synthesis of Solvent Red 19 via diazotization and coupling.

Biological Staining of Lipids in Plant Tissue

This protocol is adapted from Brundrett et al. (1991) for staining lipids in plant material.[6]
Reagents:

e Solvent Red 19 (Fat Red 7B)

o Polyethylene glycol (PEG) 300

e 90% Glycerol
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Staining Solution Preparation (0.1% wi/v):

Dissolve 50 mg of Solvent Red 19 in 25 mL of PEG-300.

Incubate the mixture for 1 hour at 90°C and then allow it to cool.

Add an equal volume of 90% glycerol to the cooled solution.

Store the staining solution at room temperature.

Staining Procedure:

e Immerse the plant tissues in the staining solution for 1 hour to overnight.

» Rinse the stained tissues several times with water to remove excess stain.

» Mount the tissues on a slide and observe under a microscope.
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Caption: Workflow for lipid staining in plant tissue using Solvent Red 19.
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HPLC Analysis of Solvent Red 19 in Diesel Fuel

This protocol provides a general method for the determination of Solvent Red 19 in diesel fuel
using HPLC.

Instrumentation and Conditions:

HPLC System: With a UV-Vis detector.

e Column: Agilent Zorbax Rx-SIL (250 x 4.60 mm, 5 um particle size) or equivalent silica
column.

* Mobile Phase: A mixture of hexane, toluene, and ethyl acetate. The exact ratio should be
optimized for best separation.

o Detection Wavelength: In the visible range, corresponding to the Amax of Solvent Red 19
(approximately 527 nm).

o Flow Rate: Typically 1.0 mL/min.

e Injection Volume: 20 pL.

Sample Preparation:

e Prepare a standard stock solution of Solvent Red 19 in a suitable solvent (e.g., toluene).

o Create a series of calibration standards by diluting the stock solution to known
concentrations.

o For diesel samples, filter through a 0.45 um filter before injection.
Procedure:

o Equilibrate the HPLC system with the mobile phase.

« Inject the calibration standards to generate a calibration curve.

« Inject the prepared diesel sample.
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e Quantify the amount of Solvent Red 19 in the sample by comparing its peak area to the
calibration curve.
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Caption: Workflow for HPLC analysis of Solvent Red 19 in diesel fuel.

Stability and Toxicology

Solvent Red 19 is considered to be relatively stable under normal conditions of use. However,
studies have shown that it can degrade when exposed to UV-A irradiation and elevated
temperatures, leading to a fading of its color.[7] This is an important consideration for
applications where long-term color stability under light exposure is critical.

Toxicological data for Solvent Red 19 is limited. As with any chemical, appropriate safety
precautions should be taken during handling, including the use of personal protective
equipment to avoid skin and eye contact, and inhalation of dust.

Conclusion

Solvent Red 19 is a commercially significant solvent dye with a broad range of applications,
primarily in the coloring of plastics, inks, and fuels. Its utility also extends to scientific research
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as a lipid stain. A thorough understanding of its physicochemical properties, performance
characteristics, and appropriate handling and analytical methods is crucial for its effective and
safe use. The experimental protocols provided in this guide offer a starting point for
researchers and industry professionals working with this versatile red dye. Further research
into its long-term stability in various matrices and a more comprehensive toxicological profile
would be beneficial for expanding its applications and ensuring its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b045811?utm_src=pdf-custom-synthesis
https://sdinternational.com/solvent-red-19-dyes/
http://www.worlddyevariety.com/solvent-dyes/solvent-red-19.html
https://www.chembk.com/en/chem/Solvent%20Red%2019
https://www.colorantsgroup.com/solvent-red-19e.php
https://en.novisindustrialcoloration.com/docs/1565/Plastics_EN.pdf
https://store.astm.org/d3424-01.html
https://www.researchgate.net/publication/333660761_What_happens_with_Solvent_Red_19_and_164_over_time_under_the_influence_of_UV-A_irradiation_and_temperature
https://www.benchchem.com/product/b045811#literature-review-of-solvent-red-19-applications
https://www.benchchem.com/product/b045811#literature-review-of-solvent-red-19-applications
https://www.benchchem.com/product/b045811#literature-review-of-solvent-red-19-applications
https://www.benchchem.com/product/b045811#literature-review-of-solvent-red-19-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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